Cas no 2091734-60-8 (1-(3,5-Dichlorobenzyl)azetidin-3-ol)

• Product Name: 1-(3,5-Dichlorobenzyl)azetidin-3-ol
• CAS No: 2091734-60-8
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 5721606
• PubChem ID: 121200277
• Update Time: 2025-06-07

1-(3,5-Dichlorobenzyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• F1907-3053
• 2091734-60-8
• 1-(3,5-dichlorobenzyl)azetidin-3-ol
• AKOS026707966
• 1-[(3,5-dichlorophenyl)methyl]azetidin-3-ol
• 3-Azetidinol, 1-[(3,5-dichlorophenyl)methyl]-
• 1-(3,5-Dichlorobenzyl)azetidin-3-ol

• Inchi： 1S/C10H11Cl2NO/c11-8-1-7(2-9(12)3-8)4-13-5-10(14)6-13/h1-3,10,14H,4-6H2
• InChI Key： FKDNOFRVTUQAMF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CN1CC(C1)O)Cl

Computed Properties

• Exact Mass: 231.0217694g/mol
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 322.4±42.0 °C(Predicted)
• pka: 14.24±0.20(Predicted)

Additional information on 1-(3,5-Dichlorobenzyl)azetidin-3-ol

Introduction to 1-(3,5-Dichlorobenzyl)azetidin-3-ol (CAS No. 2091734-60-8) and Its Emerging Applications in Chemical Biology

1-(3,5-Dichlorobenzyl)azetidin-3-ol, identified by the chemical compound code CAS No. 2091734-60-8, is a significant molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to the azetidinone class, characterized by a cyclic structure that includes an azetidine ring substituted with a 3,5-dichlorobenzyl group. The unique combination of these structural features imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive agents.

The 3,5-dichlorobenzyl moiety enhances the lipophilicity and electronic properties of the molecule, which are critical factors in drug design. This substitution pattern is often employed to improve metabolic stability and binding affinity to biological targets. In recent years, there has been growing interest in this class of compounds due to their potential applications in modulating various biological pathways.

One of the most compelling aspects of 1-(3,5-Dichlorobenzyl)azetidin-3-ol is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in inflammatory responses, cancer progression, and infectious diseases. The azetidine ring itself is known for its ability to mimic natural amino acid structures, which can facilitate interactions with protein targets.

Recent studies have highlighted the compound's potential in addressing unmet medical needs. For instance, derivatives of 1-(3,5-Dichlorobenzyl)azetidin-3-ol have been investigated for their anti-inflammatory properties. These investigations suggest that the compound can modulate key signaling pathways such as NF-κB and MAPK, which are central to inflammatory processes. The dichlorobenzyl group appears to enhance the compound's ability to interact with these pathways by improving its binding affinity and resistance to enzymatic degradation.

In addition to its anti-inflammatory potential, 1-(3,5-Dichlorobenzyl)azetidin-3-ol has shown promise in oncology research. Preclinical studies indicate that certain analogs of this compound can inhibit the activity of kinases involved in tumor growth and metastasis. The structural motif is particularly effective at disrupting aberrant signaling cascades that drive cancer cell proliferation. Furthermore, the chlorine atoms at the 3 and 5 positions contribute to electrophilic reactivity, allowing for further functionalization and customization of derivatives with enhanced therapeutic profiles.

The synthesis of 1-(3,5-Dichlorobenzyl)azetidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the azetidine ring followed by selective chlorination and benzyl group attachment. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound in larger-scale drug discovery programs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(3,5-Dichlorobenzyl)azetidin-3-ol and its biological targets. These studies reveal that the compound binds tightly to active sites of enzymes through hydrogen bonding networks and hydrophobic interactions. The dichlorobenzyl group plays a crucial role in anchoring the molecule within the binding pocket, while the azetidine ring adopts conformations that mimic natural substrates.

The pharmacokinetic properties of 1-(3,5-Dichlorobenzyl)azetidin-3-ol are also under active investigation. Initial pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate tissue distribution. These findings are encouraging for further development as a therapeutic agent. However, additional studies are needed to optimize its metabolic stability and reduce potential off-target effects.

Future directions in research on 1-(3,5-Dichlorobenzyl)azetidin-3-ol include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases such as cancer and inflammation-related disorders. The compound's dual functionality—both as a scaffold for drug design and as a modulator of biological pathways—makes it an attractive candidate for combination therapies that could enhance therapeutic outcomes.

In conclusion,1-(3,5-Dichlorobenzyl)azetidin-3-ol (CAS No. 2091734-60-8) represents a promising chemical entity with diverse applications in chemical biology and pharmaceutical development. Its unique structural features offer opportunities for designing novel bioactive molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications for this compound,1-(3,5-Dichlorobenzyl)azetidin-3-ol is poised to play an increasingly important role in addressing global health challenges.